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Compound of Interest

Compound Name: Cyclohexyl propionate

Cat. No.: B1665103

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Cyclohexyl Propionate, including detailed operational and disposal plans. By
offering procedural, step-by-step guidance, we aim to be your preferred source for laboratory
safety and chemical handling information, building deep trust by providing value beyond the
product itself.

Personal Protective Equipment (PPE)

When handling Cyclohexyl Propionate, a thorough risk assessment should precede any
activity. The following personal protective equipment is mandatory to minimize exposure and
ensure personal safety.

Summary of Required PPE:
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Equipment

Specification

Purpose

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and

vapors.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact and
absorption.[1][2]

Body Protection

Chemical-resistant lab coat,

coveralls, or apron.

Protects skin and personal

clothing from contamination.[2]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
with an organic vapor cartridge
may be necessary if ventilation
is inadequate or for spill

response.

Prevents inhalation of

potentially harmful vapors.[1]

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the integrity of

Cyclohexyl Propionate and ensuring a safe laboratory environment.

Handling Procedures:

¢ Ventilation: Always handle Cyclohexyl Propionate in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation exposure.[1][3]

« Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[4]

e Grounding: For transfers, especially of larger quantities, ensure containers are properly

grounded to prevent static discharge.

e Hygiene: Do not eat, drink, or smoke in areas where Cyclohexyl Propionate is handled.
Wash hands thoroughly after handling.[1][3]

Storage Procedures:
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» Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][4]

o Keep containers tightly closed to prevent evaporation and contamination.[4]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2]

Disposal Plan

Proper disposal of Cyclohexyl Propionate and its containers is essential to prevent

environmental contamination and comply with regulations.
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o Chemical Disposal: Dispose of waste Cyclohexyl Propionate in accordance with local,
state, and federal regulations. It should be treated as hazardous waste and disposed of at a
licensed facility.[1] Do not allow it to enter drains or waterways.[1]

o Container Disposal: Empty containers may retain product residue and should be handled as
hazardous waste. Do not reuse empty containers. Puncture and dispose of them according
to regulations.

Quantitative Data

The following tables summarize key quantitative data for Cyclohexyl Propionate.

Physical and Chemical Properties:

Property Value

Molecular Formula CoH1602

Molecular Weight 156.22 g/mol [4]
Appearance Colorless liquid[1]
Odor Fruity, pineapple-like
Boiling Point 193 °C[2]

Flash Point 76 °C (169 °F)[2]
Density 0.954 g/mL at 25 °C
Solubility Insoluble in water[4]

Toxicological Data (for related compound Allyl Cyclohexyl Propionate):

Test Result Species
Oral LD50 585 mg/kg Rat
Dermal LD50 1600 mg/kg Rabbit
Inhalation LC50 11 mg/L, 4 hours Rat
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Note: Toxicological data for Cyclohexyl Propionate is limited; data for the related compound
Allyl Cyclohexyl Propionate is provided for reference and indicates potential hazards.

Experimental Protocol: Synthesis of Cyclohexyl
Propionate

The following is a general procedure for the synthesis of Cyclohexyl Propionate via
esterification, based on common laboratory practices.

Materials:

e Cyclohexanol

e Propionic acid

o Concentrated sulfuric acid (catalyst)
e Sodium bicarbonate solution (5%)
e Anhydrous magnesium sulfate

e Round-bottom flask

e Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

¢ Reaction Setup: In a round-bottom flask, combine equimolar amounts of cyclohexanol and
propionic acid.

o Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid.

o Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.
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o Workup:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid), and again with water.

o Dry the organic layer over anhydrous magnesium sulfate.

« Purification: Filter to remove the drying agent and purify the crude Cyclohexyl Propionate
by distillation.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Cyclohexyl
Propionate in a laboratory setting.
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Safe Handling Workflow for Cyclohexyl Propionate

Preparation

Conduct Risk Assessment

LA I ,

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Primary Hazards:
Combustible Liquid
Skin/Eye Irritant

A

Set Up in Fume Hood

T
i
Handling & Experiment +

Emergency Preparedness:

<
Measure Reagents <& Know location of eyewash, shower, and spill kit.

Y

Perform Reaction

Y

Conduct Workup/Purification

Cleanup *Disposal

Decontaminate Glassware

Y

Segregate & Label Waste
(Liquid & Solid)

Y
Dispose of Waste via
Licensed Contractor

Post-H#ndling

Remove PPE

A

Wash Hands Thoroughly

Y

Document Experiment

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Cyclohexyl Propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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